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October 25, 2025

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and key properties of 14-bromo-heptacosane. Given the compound's specialized

nature, this document is intended to assist researchers, scientists, and professionals in drug

development in sourcing and utilizing this long-chain alkyl halide.

Commercial Availability
14-Bromo-heptacosane is a specialized chemical and is not readily available as a stock item

from major chemical suppliers. Extensive searches have revealed no commercial listings for

this specific compound. Therefore, researchers requiring 14-bromo-heptacosane will need to

obtain it through custom synthesis.

Several companies specialize in the custom synthesis of organic compounds and can be

contracted to produce 14-bromo-heptacosane. When requesting a quote, it is crucial to provide

the desired quantity, purity specifications, and a feasible synthetic route.

Table 1: Key Data for 14-Bromo-Heptacosane and its Precursor
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Property
14-Bromo-Heptacosane
(Predicted)

14-Heptacosanol
(Precursor)

Molecular Formula C₂₇H₅₅Br C₂₇H₅₆O

Molecular Weight 459.63 g/mol 396.73 g/mol

CAS Number Not assigned 32116-10-2[1]

Appearance Waxy solid (predicted) Solid[1]

Melting Point Not available 80-81 °C[1]

Boiling Point > 450 °C (predicted) Not available

Density ~1.0 g/cm³ (predicted) Not available

Recommended Suppliers for Custom Synthesis
The following is a list of reputable companies with expertise in custom organic synthesis that

could be contracted to produce 14-bromo-heptacosane:

Enamine

OTAVAchemicals

BioActs

KareBay Biochem

Life Chemicals

It is recommended to contact multiple suppliers to compare pricing, lead times, and synthesis

capabilities.

Proposed Synthesis of 14-Bromo-Heptacosane
The most direct and reliable method for synthesizing 14-bromo-heptacosane is through the

bromination of its corresponding alcohol precursor, 14-heptacosanol.
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Availability of Starting Material: 14-Heptacosanol
14-Heptacosanol is available from a limited number of specialized chemical suppliers.

Researchers can inquire with the following vendors regarding its availability and pricing:

Simson Pharma Limited

Sigma-Aldrich

MedChemExpress

Scientific Laboratory Supplies

Synthetic Pathway
The conversion of a secondary alcohol, such as 14-heptacosanol, to a secondary bromoalkane

can be achieved via a nucleophilic substitution reaction. A common and effective method

involves the use of phosphorus tribromide (PBr₃).
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Reactants

Reaction

Products

14-Heptacosanol

Nucleophilic Substitution

Phosphorus Tribromide (PBr₃)

14-Bromo-heptacosane Phosphorous Acid (H₃PO₃)
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1. Reaction Setup
- Dissolve 14-heptacosanol in anhydrous ether

- Inert atmosphere (N₂ or Ar)

2. Add PBr₃
- Cool in ice bath

- Slow, dropwise addition

3. Reaction
- Warm to RT, then reflux for 2-4h

- Monitor by TLC

4. Workup
- Cool to RT

- Quench with ice

5. Extraction
- Transfer to separatory funnel

- Wash with H₂O, NaHCO₃, brine

6. Drying & Solvent Removal
- Dry organic layer (MgSO₄)

- Filter and evaporate solvent

7. Purification
- Recrystallization or column chromatography

Pure 14-Bromo-heptacosane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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